Cas no 1185298-60-5 (1-[4-Nitro-3-(trifluoromethyl)phenyl]-homopiperazine hydrochloride)

1-[4-Nitro-3-(trifluoromethyl)phenyl]-homopiperazine hydrochloride is a specialized chemical compound featuring a nitro and trifluoromethyl-substituted phenyl ring linked to a homopiperazine moiety. The hydrochloride salt enhances solubility and stability, making it suitable for research applications. The presence of electron-withdrawing groups (nitro and trifluoromethyl) on the aromatic ring may influence reactivity, particularly in pharmaceutical or agrochemical intermediates. Its structural features suggest potential utility in medicinal chemistry for target modulation, such as enzyme inhibition or receptor binding studies. The compound’s purity and defined composition ensure reproducibility in synthetic workflows. Handling requires standard laboratory precautions due to its functionalized aromatic system and salt form.

1-[4-Nitro-3-(trifluoromethyl)phenyl]-homopiperazine hydrochloride structure

1185298-60-5 structure

Product Name:1-[4-Nitro-3-(trifluoromethyl)phenyl]-homopiperazine hydrochloride

CAS No:1185298-60-5

MF:C₁₂H₁₅ClF₃N₃O₂

MW:325.71461224556

CID:1069831

PubChem ID:44717673

Update Time:2025-06-09

1-[4-Nitro-3-(trifluoromethyl)phenyl]-homopiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-[4-Nitro-3-(trifluoromethyl)phenyl]-homopiperazine hydrochloride
- CS-0441734
- 1-(4-Nitro-3-(trifluoromethyl)phenyl)-1,4-diazepanehydrochloride
- 1-[4-Nitro-3-(trifluoromethyl)phenyhomopiperazine hydrochloride
- 1-[4-nitro-3-(trifluoromethyl)phenyl]homopiperazine hydrochloride
- 1-[4-nitro-3-(trifluoromethyl)phenyl]-1,4-diazepane;hydrochloride
- AKOS015843575
- MFCD09025926
- 1-(4-Nitro-3-(trifluoromethyl)phenyl)-1,4-diazepane hydrochloride
- 1185298-60-5
- 1-[4-nitro-3-(trifluoromethyl)phenyl]-1,4-diazepane hydrochloride
- MDL： MFCD09025926
- Inchi： 1S/C12H14F3N3O2.ClH/c13-12(14,15)10-8-9(2-3-11(10)18(19)20)17-6-1-4-16-5-7-17;/h2-3,8,16H,1,4-7H2;1H
- InChI Key： STNRRNLNJXCZQM-UHFFFAOYSA-N
- SMILES： Cl.FC(C1=C(C=CC(=C1)N1CCNCCC1)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 325.08
Monoisotopic Mass: 325.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 346
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.1A^2

Experimental Properties

Melting Point: 216-219

1-[4-Nitro-3-(trifluoromethyl)phenyl]-homopiperazine hydrochloride Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

1-[4-Nitro-3-(trifluoromethyl)phenyl]-homopiperazine hydrochloride Pricemore >>

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